molecular formula C5H8N4O B8804809 2-Amino-6-(methylamino)pyrimidin-4-ol CAS No. 54004-20-5

2-Amino-6-(methylamino)pyrimidin-4-ol

Cat. No.: B8804809
CAS No.: 54004-20-5
M. Wt: 140.14 g/mol
InChI Key: RBVDPKHBXVBBRR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Amino-6-(methylamino)pyrimidin-4-ol is a pyrimidine derivative characterized by a hydroxyl group at position 4, an amino group at position 2, and a methylamino substituent at position 4. This compound serves as a versatile scaffold in medicinal chemistry due to its ability to engage in hydrogen bonding and π-π interactions, making it relevant for targeting enzymes like kinases and dehydrogenases .

For instance, 2-Amino-6-(4'-fluorophenyl)-pyrimidin-4-ol was synthesized by reacting ethyl 3-(4-fluorophenyl)-3-oxopropanoate with guanidine carbonate in ethanol under reflux . Similar strategies, substituting the fluorophenyl group with methylamino, are likely applicable.

Properties

CAS No.

54004-20-5

Molecular Formula

C5H8N4O

Molecular Weight

140.14 g/mol

IUPAC Name

2-amino-4-(methylamino)-1H-pyrimidin-6-one

InChI

InChI=1S/C5H8N4O/c1-7-3-2-4(10)9-5(6)8-3/h2H,1H3,(H4,6,7,8,9,10)

InChI Key

RBVDPKHBXVBBRR-UHFFFAOYSA-N

Canonical SMILES

CNC1=CC(=O)NC(=N1)N

Origin of Product

United States

Comparison with Similar Compounds

Substituent Effects on Physicochemical Properties

Key structural variations among pyrimidine derivatives include substitutions at positions 2, 4, 5, and 5. Below is a comparative table highlighting differences in substituents and molecular properties:

Compound Name Substituents (Position) Molecular Formula Molecular Weight (g/mol) Key Properties/Activities
2-Amino-6-(methylamino)pyrimidin-4-ol –NH₂ (2), –NHCH₃ (6), –OH (4) C₅H₇N₅O 153.14 (calculated) High polarity, potential kinase inhibition
6-Amino-2-methylpyrimidin-4-ol –NH₂ (6), –CH₃ (2), –OH (4) C₅H₇N₃O 141.13 Lower solubility due to methyl group
6-Amino-2-(methylthio)pyrimidin-4-ol –NH₂ (6), –SCH₃ (2), –OH (4) C₅H₇N₃OS 169.20 Increased lipophilicity (logP ~1.2)
2-Amino-6-(4-fluorophenyl)pyrimidin-4-ol –NH₂ (2), –C₆H₄F (6), –OH (4) C₁₀H₈FN₃O 205.19 Enhanced aromatic stacking, anti-TB activity

Key Observations :

  • Polarity: The methylamino group (–NHCH₃) in the target compound introduces moderate polarity, balancing solubility and membrane permeability.
  • Lipophilicity: Methylthio (–SCH₃) substitution (logP ~1.2) increases lipophilicity compared to methylamino (–NHCH₃, logP ~0.5), influencing pharmacokinetics .
  • Steric Effects : Bulky substituents like 4-fluorophenyl improve target binding in enzymes (e.g., anti-tuberculosis activity in ), while smaller groups like –CH₃ reduce steric hindrance .

Spectroscopic and Structural Comparisons

NMR and IR Data :

  • Target Compound: Expected signals include a hydroxyl proton (~5.1–5.3 ppm in ¹H NMR) and amino group vibrations (~3456–3182 cm⁻¹ in IR), consistent with pyrimidine derivatives .
  • 6-Amino-2-methylpyrimidin-4-ol: Shows a downfield shift for the –CH₃ group (~2.5 ppm) and similar amino IR bands .
  • 2-Amino-5-nitroso Derivatives: Nitroso groups (–NO) at position 5 (e.g., 6-Amino-2-methyl-5-nitrosopyrimidin-4-ol ) exhibit distinct UV-Vis absorption (~450 nm) due to n→π* transitions.

Quantum Chemical Insights: A study comparing 2-amino-4-methoxy-6-methylpyrimidine and 2-amino-5-bromo-6-methyl-4-pyrimidinol revealed that electron-withdrawing groups (e.g., –Br) reduce electron density at the pyrimidine ring, altering reactivity and binding affinity .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.